Cas no 934175-44-7 (2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide)

2-(4-Methyl-1H-pyrazol-1-yl)propanehydrazide is a specialized hydrazide derivative featuring a pyrazole moiety, which enhances its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The presence of the 4-methyl-1H-pyrazol-1-yl group contributes to its stability and selective binding properties, making it useful in the development of heterocyclic compounds. Its hydrazide functionality allows for versatile transformations, including condensation and cyclization reactions, facilitating the synthesis of complex molecular architectures. This compound is particularly valuable in medicinal chemistry for designing biologically active molecules due to its structural modularity and compatibility with diverse reaction conditions. Its well-defined chemical properties ensure consistent performance in research and industrial applications.

2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide structure

934175-44-7 structure

Product Name:2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide

CAS No:934175-44-7

MF:C₇H₁₂N₄O

MW:168.196380615234

MDL:MFCD03419651

CID:2950796

PubChem ID:17024800

Update Time:2025-11-02

2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

- 2-(4-甲基-1-吡唑)丙烷肼
- 2-(4-Methyl-1H-pyrazol-1-yl)propanohydrazide
- 2-(4-Methyl-pyrazol-1-yl)-propionic acid hydrazide
- 2-(4-methylpyrazol-1-yl)propanehydrazide
- 2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide
- BBL039165
- STK313089
- 1H-pyrazole-1-acetic acid, alpha,4-dimethyl-, hydrazide
- EN300-228395
- ALBB-014653
- 934175-44-7
- AKOS000308240
- CS-0240428
- SCHEMBL2825464
- MDL： MFCD03419651
- Inchi： 1S/C7H12N4O/c1-5-3-9-11(4-5)6(2)7(12)10-8/h3-4,6H,8H2,1-2H3,(H,10,12)
- InChI Key： WEHLEXUDQFKQLS-UHFFFAOYSA-N
- SMILES： O=C(C(C)N1C=C(C)C=N1)NN

Computed Properties

Exact Mass: 168.10111102Da
Monoisotopic Mass: 168.10111102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 72.9

2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide Security Information

HazardClass：IRRITANT

2-(4-methyl-1H-pyrazol-1-yl)propanehydrazide Pricemore >>

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